Cas no 90937-95-4 (4-Ethoxyheptanoic acid)

• Product Name: 4-Ethoxyheptanoic acid
• CAS No: 90937-95-4
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 2813106
• PubChem ID: 71327825
• Update Time: 2025-04-21

4-Ethoxyheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ETHOXYHEPTANOIC ACID
• DTXSID70756845
• 90937-95-4
• 4-Ethoxyheptanoic acid

• Inchi： 1S/C9H18O3/c1-3-5-8(12-4-2)6-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11)
• InChI Key： NZWARGRKMGKNFS-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 174.125594432Da
• Monoisotopic Mass: 174.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų